Cas no 914349-79-4 (N-Boc-2-amino-5-bromopyrazine)
N-Boc-2-amino-5-bromopyrazine is a protected pyrazine derivative featuring both a bromo substituent at the 5-position and a Boc-protected amino group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom enables further functionalization via cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the Boc group provides stability and selective deprotection for downstream modifications. Its high purity (>97%) and well-defined structure make it suitable for precise synthetic routes. The compound's crystalline form ensures easy handling and storage stability. Its compatibility with diverse reaction conditions underscores its utility in constructing complex heterocyclic systems for drug discovery and material science.
N-Boc-2-amino-5-bromopyrazine structure
Product Name:N-Boc-2-amino-5-bromopyrazine
CAS No:914349-79-4
MF:C9H12BrN3O2
MW:274.11448097229
MDL:MFCD08275683
CID:796700
PubChem ID:44119665
Update Time:2025-07-02
N-Boc-2-amino-5-bromopyrazine Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (5-bromopyrazin-2-yl)carbamate
- (5-BROMOPYRAZIN-2-YL)CARBAMIC ACID TERT-BUTYL ESTER
- Carbamic acid,(5-bromopyrazinyl)-, 1,1-dimethylethyl ester (9CI)
- N-Boc-2-Amino-5-bromopyrazine
- tert-butyl N-(5-bromopyrazin-2-yl)carbamate
- (5-Bromo-pyrazin-2-yl)-carbamic acid tert-butyl ester
- PNYUSBALYDXDRK-UHFFFAOYSA-N
- BCP03082
- RW2331
- AB0027621
- ST24031702
- W9467
- J1188
- AM20070400
- (5-BROMOPYRAZIN-2-YL)CA
- EN300-3256830
- (5-Bromopyrazin-2-yl)carbamic acid tert-butyl ester, AldrichCPR
- SY109820
- Q-103271
- DTXSID30657364
- CS-W022976
- 2-(Boc-amino)-5-bromopyrazine
- 914349-79-4
- MFCD08275683
- SB39875
- SCHEMBL22259406
- AKOS015920019
- N-Boc-2-Amino-5-bromopyrazine;2-Amino-5-bromopyrazine, 2-BOC;CarbaMicacid,(5-broMopyrazinyl)-,1,1-diMethylethylester
- 5-chloro-4-(trifluoromethyl)-2-nitrobenzenamine
- FT-0728744
- tert-Butyl(5-bromopyrazin-2-yl)carbamate
- DS-10221
- DB-001439
- N-Boc-2-amino-5-bromopyrazine
-
- MDL: MFCD08275683
- Inchi: 1S/C9H12BrN3O2/c1-9(2,3)15-8(14)13-7-5-11-6(10)4-12-7/h4-5H,1-3H3,(H,12,13,14)
- InChI Key: PNYUSBALYDXDRK-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C=N1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 273.01100
- Monoisotopic Mass: 273.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.099
- XLogP3: 1.7
Experimental Properties
- Color/Form: No data available
- Density: 1.513
- Melting Point: No data available
- Boiling Point: 295.2°C at 760 mmHg
- Flash Point: 132.3°C
- Refractive Index: 1.576
- PSA: 64.11000
- LogP: 2.65910
N-Boc-2-amino-5-bromopyrazine Security Information
- Signal Word:warning
- Hazard Statement: H302-H315-H319-H335
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 22
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification:
- Storage Condition:Inert atmosphere,2-8°C
N-Boc-2-amino-5-bromopyrazine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
N-Boc-2-amino-5-bromopyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A155925-100mg |
tert-Butyl (5-bromopyrazin-2-yl)carbamate |
914349-79-4 | 98% | 100mg |
$27.0 | 2025-04-15 | |
| Ambeed | A155925-250mg |
tert-Butyl (5-bromopyrazin-2-yl)carbamate |
914349-79-4 | 98% | 250mg |
$37.0 | 2025-04-15 | |
| Ambeed | A155925-1g |
tert-Butyl (5-bromopyrazin-2-yl)carbamate |
914349-79-4 | 98% | 1g |
$69.0 | 2025-04-15 | |
| Ambeed | A155925-5g |
tert-Butyl (5-bromopyrazin-2-yl)carbamate |
914349-79-4 | 98% | 5g |
$228.0 | 2025-04-15 | |
| Ambeed | A155925-10g |
tert-Butyl (5-bromopyrazin-2-yl)carbamate |
914349-79-4 | 98% | 10g |
$405.0 | 2025-04-15 | |
| Ambeed | A155925-25g |
tert-Butyl (5-bromopyrazin-2-yl)carbamate |
914349-79-4 | 98% | 25g |
$752.0 | 2025-04-15 | |
| Chemenu | CM168301-1g |
N-Boc-2-Amino-5-bromopyrazine |
914349-79-4 | 95%+ | 1g |
$70 | 2024-07-20 | |
| Chemenu | CM168301-5g |
N-Boc-2-Amino-5-bromopyrazine |
914349-79-4 | 95%+ | 5g |
$227 | 2024-07-20 | |
| Chemenu | CM168301-10g |
N-Boc-2-Amino-5-bromopyrazine |
914349-79-4 | 95%+ | 10g |
$404 | 2024-07-20 | |
| Chemenu | CM168301-25g |
N-Boc-2-Amino-5-bromopyrazine |
914349-79-4 | 95%+ | 25g |
$748 | 2024-07-20 |
N-Boc-2-amino-5-bromopyrazine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
914349-79-4 (N-Boc-2-amino-5-bromopyrazine) Related Products
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